Cas no 1079651-09-4 (3-Chloro-N,N-dimethylisoquinolin-1-amine)

• Product Name: 3-Chloro-N,N-dimethylisoquinolin-1-amine
• CAS No: 1079651-09-4
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD26666592
• CID: 4679328
• PubChem ID: 57431935
• Update Time: 2025-11-02

3-Chloro-N,N-dimethylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, 3-chloro-N,N-dimethyl-
• KRTGXIXASZHTHQ-UHFFFAOYSA-N
• 3-chloro-N,N-dimethylisoquinolin-1-amine
• 3-Chloro-N,N-dimethyl-1-isoquinolinamine
• MFCD26666592
• 1079651-09-4
• DB-424852
• D80085
• SCHEMBL4237853
• 3-Chloro-N,N-dimethylisoquinolin-1-amine

• MDL： MFCD26666592
• Inchi： 1S/C11H11ClN2/c1-14(2)11-9-6-4-3-5-8(9)7-10(12)13-11/h3-7H,1-2H3
• InChI Key： KRTGXIXASZHTHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C(=N1)N(C)C

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Chloro-N,N-dimethylisoquinolin-1-amine

3-Chloro-N,N-dimethylisoquinolin-1-amine (CAS No. 1079651-09-4): A Versatile Heterocyclic Scaffold in Modern Medicinal Chemistry

3-Chloro-N,N-dimethylisoquinolin-1-amine (CAS No. 1079651-09-4) represents a structurally unique isoquinoline derivative with a substituted nitrogen atom and a halogen substituent, which has garnered significant attention in contemporary pharmaceutical research. This compound belongs to the broader class of heterocyclic compounds, a category renowned for its prevalence in bioactive molecules and drug candidates. The isoquinoline ring system, a core structural motif in numerous therapeutic agents, provides a platform for functional group modifications that can fine-tune pharmacokinetic properties and biological activity. The presence of the chlorine substituent at the 3-position, coupled with the N,N-dimethylamino group at the 1-position, introduces a combination of electronic and steric effects that may enhance molecular interactions with biological targets. Recent computational studies published in Journal of Medicinal Chemistry (2023) have highlighted the potential of such structural features in modulating receptor-ligand binding affinities through hydrogen bonding and hydrophobic interactions.

The chemical structure of 3-Chloro-N,N-dimethylisoquinolin-1-amine consists of a fused benzene and pyridine ring system, with the isoquinoline core serving as a privileged scaffold in medicinal chemistry. This scaffold is particularly notable for its ability to adopt multiple conformations, a property that has been exploited in the design of multifunctional drugs. Structural analyses using X-ray crystallography, as reported in Organic Letters (2022), have revealed that the dimethylamino group exhibits a gauche conformation relative to the chlorine atom, a spatial arrangement that may influence molecular recognition processes. The electronic properties of the chlorine substituent—notably its electron-withdrawing nature—have been shown to modulate the basicity of the dimethylamino group, an effect that can be strategically leveraged in the development of proton pump inhibitors and histamine H2-receptor antagonists.

Recent advances in structure-activity relationship (SAR) studies have demonstrated that 3-Chloro-N,N-dimethylisoquinolin-1-amine serves as a valuable molecular template for the synthesis of bioactive isoquinoline analogs. A 2024 study in ACS Medicinal Chemistry Letters investigated the use of this compound as a building block in the development of anti-inflammatory agents with enhanced selectivity for COX-2 isoforms. The researchers employed combinatorial chemistry approaches to introduce various substituents on the isoquinoline ring, revealing that the chlorine atom at the 3-position significantly improved the compound's ability to traverse the blood-brain barrier, a critical factor for central nervous system (CNS) targeting applications. These findings underscore the potential of 3-Chloro-N,N-dimethylisoquinolin-1-amine as a lead compound in the discovery of neuroprotective agents.

The synthetic accessibility of 3-Chloro-N,N-dimethylisoquinolin-1-amine has been a focal point of recent methodological innovations. A 2023 report in Advanced Synthesis & Catalysis described a one-pot reaction strategy employing electrophilic chlorination followed by reductive amination to achieve high yields of the target compound. This approach, which utilizes green chemistry principles, minimizes the use of hazardous reagents and reduces environmental impact. The regioselectivity of the chlorination step has been meticulously controlled through the use of fluorinated directing groups, a technique that has become increasingly popular in the synthesis of functionalized heterocycles. These synthetic advancements have significantly lowered the cost of production, making 3-Chloro-N,N-dimethylisoquinolin-1-amine a more viable candidate for high-throughput screening campaigns in pharmaceutical discovery.

From a biological perspective, 3-Chloro-N,N-dimethylisoquinolin-1-amine has shown promising in vitro activity against a panel of cytotoxic targets. A 2024 study published in Bioorganic & Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against tyrosine kinase receptors, a class of enzymes implicated in cancer progression. The hydrophobicity of the isoquinoline ring was found to enhance cell permeability, while the dimethylamino group contributed to electrostatic interactions with the ATP-binding site of the kinase. Although the inhibitory potency of 3-Chloro-N,N-dimethylisoquinolin-1-amine was lower compared to existing tyrosine kinase inhibitors, its selectivity profile suggested potential for further molecular optimization. These findings have spurred interest in the compound as a prototype for structure-based drug design efforts targeting kinase-related diseases.

The pharmacokinetic properties of 3-Chloro-N,N-dimethylisoquinolin-1-amine have been extensively characterized in preclinical studies. A 2023 in vivo evaluation in Drug Metabolism and Disposition revealed that the compound exhibits favorable oral bioavailability and moderate hepatic clearance rates. Notably, the chlorine substituent was found to enhance metabolic stability by reducing enzymatic degradation in the liver. However, the dimethylamino group was identified as a metabolic hotspot, undergoing extensive N-oxidation in rat liver microsomes. These observations have prompted the exploration of prodrug strategies to improve systemic exposure and targeted delivery of the compound. Ongoing research is focused on the development of lipophilic derivatives that may enhance lipid solubility and cellular uptake.

Looking ahead, 3-Chloro-N,N-dimethylisoquinolin-1-amine is poised to play a pivotal role in the next generation of drug discovery. Its versatile scaffold offers numerous opportunities for molecular engineering, particularly in the design of multitarget ligands and protease inhibitors. A 2024 review in Future Medicinal Chemistry emphasized the potential of this compound as a starting material for the synthesis of peptidomimetic drugs, a class of therapeutics that has shown promise in the treatment of chronic diseases. The electronic effects of the chlorine atom and the steric bulk of the dimethylamino group are expected to be instrumental in the development of selective modulators for G protein-coupled receptors (GPCRs), a family of targets that accounts for approximately 30% of current drug targets.

In conclusion, 3-Chloro-N,N-dimethylisoquinolin-1-amine represents a promising lead compound with a unique combination of physicochemical and biological properties. Its synthetic accessibility, moderate biological activity, and favorable pharmacokinetics make it an attractive candidate for further development and optimization. As research in this area continues to advance, it is anticipated that this compound will contribute to the discovery of novel therapeutics with improved efficacy and safety profiles. The multidisciplinary approach combining computational modeling, organic synthesis, and biological evaluation will be critical in unlocking the full potential of 3-Chloro-N,N-dimethylisoquinolin-1-amine and its derivatives.

3-Chloro-N,N-Dimethylisoquinolin-1-amine: A Promising Lead Compound in Drug Discovery ### Introduction 3-Chloro-N,N-dimethylisoquinolin-1-amine is a structurally versatile compound that has emerged as a promising lead in drug discovery. Its unique combination of physicochemical properties and biological activity has sparked significant interest in the pharmaceutical and medicinal chemistry communities. This compound represents a valuable platform for the development of novel therapeutics, particularly in the areas of cancer, kinase-related diseases, and G protein-coupled receptor (GPCR) modulation. ### Chemical Structure and Synthesis The compound features a chlorinated isoquinoline ring and a dimethylamino group, which together contribute to its hydrophobicity and electrostatic interactions. The synthetic accessibility of 3-chloro-N,N-dimethylisoquinolin-1-amine has been significantly enhanced by the development of regioselective chlorination strategies and green chemistry approaches that minimize environmental impact. These synthetic advancements have made the compound a viable candidate for high-throughput screening and structure-based drug design. ### Biological Activity In vitro studies have demonstrated that 3-chloro-N,N-dimethylisoquinolin-1-amine exhibits moderate inhibitory activity against tyrosine kinase receptors, a class of enzymes involved in cancer progression. The hydrophobicity of the isoquinoline ring enhances cell permeability, while the dimethylamino group contributes to electrostatic interactions with the ATP-binding site of the kinase. However, the selectivity profile of the compound suggests potential for molecular optimization to improve its inhibitory potency. ### Pharmacokinetic Properties In vivo studies have revealed that the compound exhibits favorable oral bioavailability and moderate hepatic clearance rates. The chlorine substituent enhances metabolic stability, whereas the dimethylamino group is a metabolic hotspot undergoing N-oxidation in liver microsomes. These observations have led to the exploration of prodrug strategies to improve systemic exposure and targeted delivery of the compound. ### Future Directions The versatile scaffold of 3-chloro-N,N-dimethylisoquinolin-1-amine offers numerous opportunities for molecular engineering, including the development of multitarget ligands, protease inhibitors, and peptidomimetic drugs. Its electronic effects and steric bulk are expected to be instrumental in the design of selective modulators for GPCRs, which constitute a major class of drug targets. ### Conclusion 3-Chloro-N,N-dimethylisoquinolin-1-amine represents a promising lead compound with a unique combination of properties. Its synthetic accessibility, moderate biological activity, and favorable pharmacokinetics make it an attractive candidate for further development and optimization. As research in this area continues, it is anticipated that this compound will contribute to the discovery of novel therapeutics with improved efficacy and safety profiles. A multidisciplinary approach combining computational modeling, organic synthesis, and biological evaluation will be critical in unlocking the full potential of this compound and its derivatives.